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Compound of Interest

Compound Name: cis-1-Bromo-1-propene

Cat. No.: B1330963 Get Quote

Essential Safety and Handling Guide for cis-1-
Bromo-1-propene
This guide provides critical safety, operational, and disposal information for the handling of cis-
1-Bromo-1-propene in a laboratory setting. The following procedures are designed to mitigate

risks for researchers, scientists, and drug development professionals.

Chemical Properties and Hazards Summary

Synonyms: (Z)-1-bromoprop-1-ene[1][2]

Appearance: Colorless liquid[2]

Molecular Formula: C₃H₅Br[1][2]

Molecular Weight: 120.98 g/mol [3][4]

Boiling Point: 58 °C[1][5]

Flash Point: -34 °C (closed cup)[1][5]

Hazards: Highly flammable liquid and vapor.[1][3] Causes skin and serious eye irritation.[1]

[3] May cause respiratory irritation.[1][3]
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Personal Protective Equipment (PPE)
Appropriate personal protective equipment is the primary defense against chemical exposure.

The following table summarizes the required PPE for handling cis-1-Bromo-1-propene.
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Body Part Protection Standard/Specification

Eyes/Face

Tightly fitting safety goggles

with side-shields or a face

shield.

EN 166 (EU) or NIOSH (US)

approved.[6]

Skin/Hands
Chemical-resistant, impervious

gloves. Inspect before use.

It is crucial to select gloves

made from materials resistant

to halogenated hydrocarbons.

Butyl rubber and Neoprene are

often recommended for such

chemicals.[7] Nitrile gloves

may offer short-term splash

protection but have poor

resistance to many

halogenated hydrocarbons.[8]

Always consult the glove

manufacturer's specific

chemical resistance data.

Respiratory

Use a respirator if exposure

limits are likely to be exceeded

or if irritation is experienced.

A NIOSH-approved respirator

with an organic vapor (OV)

cartridge is recommended.[9]

[10] For halogenated

compounds, a combination

cartridge for organic vapors

and acid gases (e.g., 3M 6003)

may also be suitable.[11] A

cartridge change-out schedule

must be established.[12]

Body
Flame-retardant lab coat and

impervious clothing.

A lab coat made of 100%

cotton at a minimum is

recommended, as synthetic

materials can melt if ignited.

[13]

Occupational Exposure Limits (OELs)
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No specific occupational exposure limits have been established for cis-1-Bromo-1-propene.

However, for the related compound 1-bromopropane, the following limits have been

recommended and can serve as a cautionary reference.

Organization Limit/Guideline Value

ACGIH

TLV-TWA (Threshold Limit

Value - Time Weighted

Average)

0.1 ppm[14]

Cal/OSHA

PEL-TWA (Permissible

Exposure Limit - Time

Weighted Average)

5 ppm (25 mg/m³)[15]

Disclaimer: These exposure limits are for 1-bromopropane and are provided for informational

purposes only due to the absence of specific data for cis-1-Bromo-1-propene. They should be

used as a conservative guide for ensuring a safe working environment.

Operational Plan
1. Pre-Operational Checks:

Ensure a certified chemical fume hood is available and functioning correctly.

Verify that a safety shower and eyewash station are accessible and unobstructed.

Confirm the availability of an appropriate fire extinguisher (e.g., dry sand, dry chemical, or

alcohol-resistant foam).[16]

Inspect all required PPE for integrity before use.

Prepare all necessary equipment and reagents before handling the chemical to minimize the

duration of the procedure.

2. Handling Procedure:

All handling of cis-1-Bromo-1-propene must be conducted within a chemical fume hood.[5]

[13]
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Wear the appropriate PPE as detailed in the table above.

Ground and bond all containers when transferring the liquid to prevent static discharge,

which can be an ignition source.[5][16]

Avoid contact with skin and eyes and inhalation of vapor or mist.[1][2]

Keep the container tightly closed when not in use.[13][15]

Keep away from all sources of ignition, including open flames, hot surfaces, and sparks.[1][5]

[13] Use spark-proof tools if necessary.[16]

3. Post-Handling:

Wipe down the work area in the fume hood with an appropriate solvent.

Properly remove and dispose of contaminated gloves and any other disposable PPE.

Wash hands thoroughly with soap and water after handling the chemical.[15]

Ensure the container of cis-1-Bromo-1-propene is tightly sealed and stored in a cool, dry,

and well-ventilated area, away from incompatible substances.[15]

Disposal Plan
1. Waste Collection:

Collect all waste containing cis-1-Bromo-1-propene, including unused product and

contaminated materials (e.g., gloves, absorbent pads), in a designated, labeled, and sealed

container.

cis-1-Bromo-1-propene is a halogenated organic compound. Therefore, its waste must be

segregated into a "Halogenated Organic Waste" container.[1][3][17] Do not mix with non-

halogenated waste.[1][3]

The waste container should be made of a compatible material, such as polyethylene, as

halogenated solvents can produce acids that corrode metal containers.[18]
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2. Waste Labeling and Storage:

Clearly label the waste container with "Halogenated Waste" and list the chemical contents,

including "cis-1-Bromo-1-propene".[1] Do not use abbreviations or chemical formulas.[1]

Keep the waste container tightly closed at all times, except when adding waste.[1]

Store the waste container in a well-ventilated area, such as a satellite accumulation area

within the laboratory or a designated waste storage room, away from incompatible materials.

[17][18]

3. Waste Disposal:

Dispose of the halogenated waste through a licensed hazardous waste disposal company.[1]

Handle uncleaned empty containers as you would the product itself and dispose of them as

hazardous waste.[1]
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Caption: Workflow for the safe handling of cis-1-Bromo-1-propene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. braun.matse.illinois.edu [braun.matse.illinois.edu]

2. CIS-1-BROMO-1-PROPENE - Safety Data Sheet [chemicalbook.com]

3. bucknell.edu [bucknell.edu]

4. ethz.ch [ethz.ch]

5. Chapter 4, Chemical Hygiene Plan: Safe Handling of Flammable and Combustible Liquids
| Environmental Health & Safety | University of Nevada, Reno [unr.edu]

6. per-solutions.com [per-solutions.com]

7. safety.fsu.edu [safety.fsu.edu]

8. ehrs.upenn.edu [ehrs.upenn.edu]

9. allergycontrol.com [allergycontrol.com]

10. indsafetyequipstore.com [indsafetyequipstore.com]

11. 3M organic vapors & acid gases cartridge for half & full facepieces. | Sylprotec.com
[sylprotec.com]

12. queensu.ca [queensu.ca]

13. - Division of Research Safety | Illinois [drs.illinois.edu]

14. atsdr.cdc.gov [atsdr.cdc.gov]

15. 1-BROMOPROPANE | Occupational Safety and Health Administration [osha.gov]

16. ehs.princeton.edu [ehs.princeton.edu]

17. 8.1 Organic solvent waste | Kemicentrum [kc.lu.se]

18. wpcdn.web.wsu.edu [wpcdn.web.wsu.edu]

To cite this document: BenchChem. [Personal protective equipment for handling cis-1-
Bromo-1-propene]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1330963#personal-protective-equipment-for-
handling-cis-1-bromo-1-propene]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b1330963?utm_src=pdf-custom-synthesis
https://braun.matse.illinois.edu/files/2018/02/Halogenated-Organic-Liquids.pdf
https://www.chemicalbook.com/msds/cis-1-bromo-1-propene.htm
https://www.bucknell.edu/sites/default/files/offices_resources/environmental_health_safety/hazardouswastesegregation.pdf
https://ethz.ch/content/dam/ethz/associates/services/Service/sicherheit-gesundheit-umwelt/files/sonderabfall_neu/en/MB_%20Entsorgung%20von%20Sonderabf%C3%A4llen_Grundlagen_EN.pdf
https://www.unr.edu/ehs/policies-manuals/chemical-hygiene-plan/chapter-4
https://www.unr.edu/ehs/policies-manuals/chemical-hygiene-plan/chapter-4
https://per-solutions.com/products/3m-6000-series-respirator-cartridges-gas-vapour-cartridge-organic-vapour-acid-gas-p100
https://safety.fsu.edu/safety_manual/OSHA%20Glove%20Selection%20Chart.pdf
https://ehrs.upenn.edu/sites/default/files/2019-03/glove%20compatibility%20poster_0.pdf
https://www.allergycontrol.com/optional-organic-vapor-cartridges.html-old
https://www.indsafetyequipstore.com/organic-vapor-respirator-cartridge-3m-p/3m.6001.htm
https://www.sylprotec.com/en/3m-respirators/3251-3m-6003-organic-vapors-acid-gas-cartridge-for-respiratory-protection.html
https://www.sylprotec.com/en/3m-respirators/3251-3m-6003-organic-vapors-acid-gas-cartridge-for-respiratory-protection.html
https://www.queensu.ca/risk/sites/rsswww/files/uploaded_files/EHS/Chemical%20Safety/respirator_selection_guide.pdf
https://drs.illinois.edu/Page/SafetyLibrary/FlammableLiquids
https://www.atsdr.cdc.gov/toxprofiles/tp209-c8.pdf
https://www.osha.gov/chemicaldata/803
https://ehs.princeton.edu/laboratory-research/chemical-safety/flammable-materials/flammable-liquid-handling-precautions
https://www.kc.lu.se/en/employee/general-safety-regulations/8-waste-handling/81-organic-solvent-waste
https://wpcdn.web.wsu.edu/wp-fais/uploads/sites/2959/2024/08/Halogenated-Solvents_SOP_Template.docx
https://www.benchchem.com/product/b1330963#personal-protective-equipment-for-handling-cis-1-bromo-1-propene
https://www.benchchem.com/product/b1330963#personal-protective-equipment-for-handling-cis-1-bromo-1-propene
https://www.benchchem.com/product/b1330963#personal-protective-equipment-for-handling-cis-1-bromo-1-propene
https://www.benchchem.com/product/b1330963#personal-protective-equipment-for-handling-cis-1-bromo-1-propene
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1330963?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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